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Compound of Interest

Compound Name: CCT070535

Cat. No.: B15543665 Get Quote

CCT070535: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on CCT070535, a small

molecule inhibitor of the Wnt/β-catenin signaling pathway. This document details its mechanism

of action, provides supplier and purchasing information, summarizes key quantitative data, and

offers detailed experimental protocols for its use in research settings.

Introduction and Mechanism of Action
CCT070535 is a chemical probe that selectively inhibits the Wnt/β-catenin signaling pathway

by blocking TCF-dependent transcription. The canonical Wnt signaling cascade is crucial in

embryonic development and adult tissue homeostasis, and its aberrant activation is a hallmark

of various cancers.

In a quiescent state, the "destruction complex" (composed of Axin, APC, GSK-3β, and CK1α)

phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal

degradation. Upon Wnt ligand binding to the Frizzled (FZD) receptor and LRP5/6 co-receptor,

the destruction complex is inhibited. This leads to the accumulation of β-catenin in the

cytoplasm and its translocation to the nucleus. In the nucleus, β-catenin binds to T-cell

factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors, driving the expression

of Wnt target genes, such as c-myc and cyclin D1, which promote cell proliferation.

CCT070535 exerts its inhibitory effect at the level of the β-catenin/TCF transcriptional complex,

preventing the expression of these target genes and thereby inhibiting the proliferation of
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cancer cells with constitutively active Wnt signaling.

Supplier and Purchasing Information
CCT070535 is available from several chemical suppliers catering to the research community.

Researchers should always request a certificate of analysis to ensure the purity and identity of

the compound.

Supplier Catalog Number

MedChemExpress HY-164467

Selleck Chemicals S7783

Cayman Chemical 10010204

ApexBio A8647

Tocris Bioscience 4586

Chemical and Physical Properties
A summary of the key chemical and physical properties of CCT070535 is provided below. This

information is essential for proper handling, storage, and preparation of stock solutions.

Property Value

CAS Number 485319-41-3

Molecular Formula C₂₂H₂₂N₄O₂

Molecular Weight 374.44 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage

Store at -20°C for long-term stability. Stock

solutions in DMSO can be stored at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.
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Quantitative Data: In Vitro Efficacy
CCT070535 has demonstrated growth inhibitory activity in various cancer cell lines, particularly

those with mutations leading to constitutive activation of the Wnt/β-catenin pathway. The half-

maximal growth inhibition (GI50) values are summarized below.[1]

Cell Line Cancer Type Mutation Status GI50 (μM)[1]

HT29 Colorectal Carcinoma APC mutant 17.6[1]

HCT116 Colorectal Carcinoma β-catenin mutant 11.1[1]

SW480 Colorectal Carcinoma APC mutant 11.8[1]

SNU475
Hepatocellular

Carcinoma
Axin mutant 13.4[1]

Signaling Pathway and Mechanism of Inhibition
The following diagram illustrates the canonical Wnt/β-catenin signaling pathway and the point

of intervention for CCT070535.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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